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Compound of Interest

Compound Name: Tadalafil-13C,d3

Cat. No.: B15556182 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Tadalafil-13C,d3

This guide provides a comprehensive overview of the core physical and chemical properties,

mechanism of action, and analytical applications of Tadalafil-13C,d3. Designed for

researchers, scientists, and drug development professionals, this document details the

essential characteristics of this isotopically labeled compound, which is crucial for its use as an

internal standard in quantitative bioanalytical assays.

Core Physical and Chemical Characteristics
Tadalafil-13C,d3 is an isotopically labeled version of Tadalafil, a potent and selective

phosphodiesterase type 5 (PDE5) inhibitor. The incorporation of stable isotopes (one Carbon-

13 and three Deuterium atoms) results in a molecule with a higher mass, making it an ideal

internal standard for mass spectrometry-based quantification of Tadalafil.[1][2][3] The stable

isotopes do not alter the fundamental chemical properties of the molecule.

Physical Properties
The key physical and chemical data for Tadalafil-13C,d3 are summarized below. These

properties are essential for its handling, storage, and use in experimental settings.
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Property Value Citations

Chemical Name

(6R)-6-(Benzo[d][4][5]dioxol-5-

yl)-2-(methyl-13C-

d3)-2,3,6,7,12,12a-

hexahydropyrazino[1',2':1,6]pyr

ido[3,4-b]indole-1,4-dione

[6]

CAS Number 1261364-86-6 [6][7][8]

Molecular Formula C₂₁¹³CH₁₆D₃N₃O₄ [6][8]

Molecular Weight 393.42 g/mol [1][6][8]

Appearance White to Off-White Solid [9][10]

Melting Point 281-283°C [2][10]

Solubility

Soluble in DMSO and

Methanol; Slightly soluble in

Chloroform

[2][10][11]

Storage -20°C Freezer [2][3][10][12]

Isotopic Purity
The isotopic purity of Tadalafil-13C,d3 is a critical parameter for its function as an internal

standard, ensuring minimal interference from unlabeled or partially labeled species.[13]

Commercially available standards typically exhibit high levels of isotopic enrichment.

Parameter Representative Value Citations

Chemical Purity (by HPLC) >99.5% [13]

Isotopic Purity (Deuterium

Incorporation)
≥98% [13]

d0 Isotopologue Abundance <0.1% [13]

d3 Isotopologue Abundance >98% [13]
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Note: Researchers should always refer to the Certificate of Analysis provided by the supplier for

lot-specific data.

Mechanism of Action: PDE5 Inhibition
As an isotopologue of Tadalafil, Tadalafil-13C,d3 shares the same mechanism of action.

Tadalafil is a selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme responsible for

the degradation of cyclic guanosine monophosphate (cGMP).[4][14][15]

In the context of erectile dysfunction, sexual stimulation leads to the local release of nitric oxide

(NO).[5] NO stimulates the enzyme guanylate cyclase, which increases the synthesis of cGMP

in the smooth muscle cells of the corpus cavernosum.[4][5] Elevated cGMP levels cause

smooth muscle relaxation, allowing for increased blood flow and resulting in an erection.[16]

[17] By inhibiting PDE5, Tadalafil prevents the breakdown of cGMP, thereby enhancing and

prolonging its vasodilatory effects.[14][15] This mechanism also underlies its therapeutic use in

pulmonary arterial hypertension, where it promotes vasodilation in the pulmonary vasculature.

[4][5]
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LC-MS/MS Bioanalytical Workflow

1. Plasma Sample
Collection (200 µL)

2. Spike with Internal
Standard (Tadalafil-13C,d3)

3. Solid-Phase Extraction
(Condition, Load, Wash, Elute)

4. Injection into
LC-MS/MS System

5. Chromatographic
Separation (C18 Column)

6. Mass Spectrometry
Detection (MRM Mode)

7. Data Analysis
(Peak Area Ratio vs. Concentration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

